Cas no 57859-31-1 (1,3-Propanediamine, N,N-dimethyl-N'-octadecyl-)

• Product Name: 1,3-Propanediamine, N,N-dimethyl-N'-octadecyl-
• CAS No: 57859-31-1
• MF: C₂₃H₅₀N₂
• MW: 354.656507015228
• CID: 343938
• PubChem ID: 19907949
• Update Time: 2025-04-19

1,3-Propanediamine, N,N-dimethyl-N'-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-dimethyl-N'-octadecyl-
• N',N'-dimethyl-N-octadecylpropane-1,3-diamine
• N~1~,N~1~-Dimethyl-N~3~-octadecylpropane-1,3-diamine
• SCHEMBL1131624
• DTXSID70601200
• 57859-31-1

• Inchi： 1S/C23H50N2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24-22-20-23-25(2)3/h24H,4-23H2,1-3H3
• InChI Key： PUSFNJAULLXORZ-UHFFFAOYSA-N
• SMILES： N(CCCN(C)C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 354.3977
• Monoisotopic Mass: 354.397399603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27